2-amino-N-butylacetamide

• IUPAC Name: 2-amino-N-butylacetamide
• InChI: InChI=1S/C6H14N2O/c1-2-3-4-8-6(9)5-7/h2-5,7H2,1H3,(H,8,9)
• InChI Key: ZTKDONSFHUTYIF-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)CN
• Molecular Formula: C6H14N2O
• Molecular Weight: 130.19 g/mol
• CAS No.: 5619-34-1

Description

2-amino-N-butylacetamide is a useful research compound. Its molecular formula is C6H14N2O and its molecular weight is 130.191. The purity is usually 95%.
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Scientific Research Applications

• Cancer Research and Therapeutics : A study by (Ali et al., 2023) found that a compound related to 2-amino-N-butylacetamide, isolated from figs, enhanced the effectiveness of trastuzumab in killing cancer cells. This compound increased the activity of phagocytic cells in cancer treatment, indicating its potential use in therapeutic strategies for ovarian cancer.

• Enzyme Kinetics and Drug Metabolism : Research by (Kobayashi et al., 2012) explored the role of arylacetamide deacetylase in the hydrolysis of flutamide, an antiandrogen drug. This study provides insights into the enzymatic pathways involved in drug metabolism.

• Anticonvulsant Activity : A study on sec-Butyl-propylacetamide, a homolog of this compound, demonstrated anticonvulsant activity in various rodent models, as reported by (White et al., 2012). This research contributes to the development of new treatments for seizures and epilepsy.

• Chemical Synthesis : Research by (Wang & Roskamp, 1993) focused on the conversion of β-amino esters to β-lactams using tin(II) amides, demonstrating the significance of this compound in chemical synthesis processes.

• Maillard Reaction in Food Science : A study by (Hayase & Takahashi, 1996) explored the Maillard reaction products from 3-Deoxyglucosone and Butylamine, including compounds like N-butylacetamide. This research is significant in understanding the chemical reactions in food processing and preservation.

• Pharmaceutical Applications : Research on N-(4-amino-2-butynyl)acetamide derivatives, as reported by (Take et al., 1992), showed potential for treating overactive detrusor. These compounds demonstrated inhibitory activity on detrusor contraction, contributing to the development of new drugs.

• Hydrogen Bonding Studies : A study by (Nikolić et al., 1990) investigated the hydrogen bonding of N-butylacetamides, which is fundamental to understanding molecular interactions in various chemical processes.